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Compound of Interest

Compound Name: Dimethyl pimelate-d4
Cat. No.: B15553936
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
Dimethyl pimelate-d4, a deuterated analog of Dimethyl pimelate. This document is intended
for researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds as internal standards in quantitative analyses or to investigate kinetic
isotope effects. This guide includes a summary of its physicochemical properties, a detailed
experimental protocol for its synthesis, and a description of its analytical characterization.

Core Chemical Properties

Quantitative data for Dimethyl pimelate-d4 are summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula CoH12D404 [1]
Molecular Weight 192.25 g/mol [1]
Exact Mass 192.129 [1]
CAS Number 120811-82-7 [1]
Typically exists as a solid at
Appearance [1]
room temperature
Boiling Point 250.3 £ 0.0 °C at 760 mmHg [1]
Density 1.0+ 0.1 g/cm3 [1]
Flash Point 105.4+£16.9 °C [1]
LogP 1.19 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor
ydrog p 4 [1]
Count
Rotatable Bond Count 8 [1]
-20°C for 3 years; 4°C for 2
Storage (Powder) [1]
years
-80°C for 6 months; -20°C for 1
Storage (In Solvent) [1]

month

Synthesis of Dimethyl Pimelate-d4

The synthesis of Dimethyl pimelate-d4 can be achieved through the esterification of pimelic
acid-d4 with methanol. The following protocol is adapted from the synthesis of the non-
deuterated analog.[2] The key modification is the use of a deuterated starting material, pimelic
acid-d4, which can be synthesized or commercially sourced.

Experimental Protocol: Esterification of Pimelic Acid-d4
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Materials:

Pimelic acid-d4

Methanol (anhydrous)

p-Toluenesulfonic acid

Sodium carbonate

Glass reactor with stirring and thermometer

Distillation apparatus

Procedure:

In a 50-liter glass reactor equipped with a stirrer and a thermometer, combine 5000 g of
pimelic acid-d4, 25000 ml of methanol, and 200 g of p-toluenesulfonic acid.[2]

Initiate stirring and heat the mixture to reflux for 7 hours.[2] The progress of the reaction can
be monitored by sampling and analyzing the remaining starting material, with the reaction
considered complete when less than 0.5% of the raw material remains.[2]

Once the reaction is complete, cool the mixture to room temperature.[2]
Neutralize the p-toluenesulfonic acid by adding 300 g of sodium carbonate and stirring.[2]
Filter the mixture to remove the solids.[2]

Remove the methanol from the filtrate by distillation to obtain crude Dimethyl pimelate-d4.

[2]

Purify the crude product by high-vacuum distillation. In a 5000-ml single-mouth bottle, heat
the crude product with an oil bath temperature of 110°C and a vacuum of 42 Pa. The purified
Dimethyl pimelate-d4 will be collected at a gas-phase temperature of 74°C.[2]

This procedure is expected to yield a product with high purity (e.g., 99.8%) and a high yield
(e.g., 98.08%).[2]
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Analytical Characterization

The structure and purity of the synthesized Dimethyl pimelate-d4 should be confirmed by
standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 'H-NMR: The *H-NMR spectrum of Dimethyl pimelate-d4 is expected to be similar to that of
the non-deuterated analog, with the key difference being the absence of signals
corresponding to the deuterated positions. The spectrum of the non-deuterated compound
shows characteristic peaks for the different methylene and methyl protons.[3] In the d4
version, the signals for the protons at the deuterated positions will be absent or significantly
reduced in intensity.

e 13C-NMR: In the 13C-NMR spectrum, the carbon atoms bonded to deuterium will exhibit a
characteristic triplet multiplicity due to C-D coupling. The chemical shifts of these carbons will
be slightly shifted upfield compared to the non-deuterated compound.

Mass Spectrometry (MS)

The mass spectrum of Dimethyl pimelate-d4 will show a molecular ion peak (M+) at m/z
corresponding to its molecular weight of 192.25. The fragmentation pattern is expected to be
similar to that of the non-deuterated Dimethyl pimelate, with fragments showing a mass shift
corresponding to the presence of four deuterium atoms.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Dimethyl pimelate-d4.
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Caption: Synthesis workflow for Dimethyl pimelate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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